Cas no 2905-31-9 (2,3-Dimethylbenzenesulfonyl chloride)

• Product Name: 2,3-Dimethylbenzenesulfonyl chloride
• CAS No: 2905-31-9
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• MDL: MFCD00177742
• CID: 852506
• PubChem ID: 12548721
• Update Time: 2025-04-19

2,3-Dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbenzene-1-sulfonyl chloride
• 2,3-DIMETHYLBENZENESULFONYL CHLORIDE
• 2,3-dimethyl-benzenesulfonyl chloride
• Benzenesulfonyl chloride, 2,3-dimethyl-
• dimethylphenyl sulfonyl chloride
• 26588-34-1
• DTXSID001290109
• MFCD00177742
• CS-0215651
• SCHEMBL691798
• 2905-31-9
• EN300-270731
• W16244
• 2,3-Dimethylbenzene-1-sulfonylchloride
• VUNHYCUCWBMXLT-UHFFFAOYSA-N
• STK496641
• Benzenesulfonyl chloride, dimethyl- (9CI)
• J-017375
• 2,3-dimethylbenzenesulphonyl chloride
• DB-337874
• AKOS004911138
• 2,3-Dimethylbenzenesulfonyl chloride

• MDL： MFCD00177742
• Inchi： 1S/C8H9ClO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3
• InChI Key： VUNHYCUCWBMXLT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Exact Mass: 204.00127
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

2,3-Dimethylbenzenesulfonyl chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides